Cas no 2413876-20-5 (tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate)

Tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate is a specialized carbamate derivative featuring a chloro-hydroxyphenyl moiety and a hydroxyethyl group. This compound is of interest in synthetic organic chemistry due to its functional groups, which allow for further derivatization or incorporation into more complex structures. The tert-butyl carbamate group provides stability under various reaction conditions, while the hydroxyl and chloro substituents offer sites for selective modifications. Its structural features make it a potential intermediate in pharmaceutical or agrochemical research, particularly in the development of bioactive molecules. The compound’s purity and well-defined reactivity profile are critical for reproducible synthetic applications.
tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate structure
2413876-20-5 structure
Product Name:tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate
CAS No:2413876-20-5
MF:C14H20ClNO4
MW:301.7659034729
CID:5674998
PubChem ID:165769489
Update Time:2025-05-27

tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-[2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl]-N-methylcarbamate
    • EN300-26664916
    • 2413876-20-5
    • tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate
    • Inchi: 1S/C14H20ClNO4/c1-14(2,3)20-13(19)16(4)8-12(18)9-5-6-10(15)11(17)7-9/h5-7,12,17-18H,8H2,1-4H3
    • InChI Key: QIKSKYFYBMELJJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1O)C(CN(C)C(=O)OC(C)(C)C)O

Computed Properties

  • Exact Mass: 301.1080858g/mol
  • Monoisotopic Mass: 301.1080858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 70Ų

tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate

Comprehensive Overview of tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate (CAS No. 2413876-20-5)

The compound tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate (CAS No. 2413876-20-5) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group, a chloro-hydroxyphenyl moiety, and a hydroxyethyl chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery and crop protection, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate has surged, driven by advancements in precision medicine and targeted therapies. This compound’s chloro and hydroxy functional groups enable selective modifications, making it valuable for designing enzyme inhibitors or receptor modulators. Its CAS No. 2413876-20-5 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies.

From an industrial perspective, the synthesis of tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate often involves multistep organic reactions, including protection-deprotection strategies and selective hydroxylation. Optimizing these processes is critical for achieving high yields and low environmental impact, a priority for modern process chemistry. Companies specializing in custom synthesis highlight this compound’s role in developing next-generation APIs (Active Pharmaceutical Ingredients).

The agrochemical sector also explores CAS No. 2413876-20-5 for its potential in pesticide formulation. Its chloro-hydroxyphenyl scaffold mimics natural phytochemicals, offering a biodegradable alternative to traditional pesticides. This aligns with global initiatives like the European Green Deal, which emphasizes eco-friendly pest control. Researchers are investigating its mode of action against plant pathogens, a topic gaining traction in agricultural biotechnology forums.

Analytical characterization of tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate typically employs HPLC, NMR, and mass spectrometry to ensure structural integrity. Purity thresholds (>98%) are crucial for regulatory compliance, particularly in GMP manufacturing. Recent publications discuss its stability under various pH conditions, addressing common queries about storage protocols and shelf-life extension.

In summary, tert-butyl N-2-(4-chloro-3-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate (CAS No. 2413876-20-5) represents a multifunctional building block with cross-disciplinary appeal. Its integration into drug development pipelines and sustainable agriculture underscores its importance in contemporary applied chemistry. Future research may focus on scaling production and derivatization techniques to unlock further industrial applications.

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